![molecular formula C11H11ClN2 B1484666 3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile CAS No. 2091443-37-5](/img/structure/B1484666.png)
3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile
Overview
Description
“3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle . The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The compound also contains a chlorophenyl group and a carbonitrile group .
Synthesis Analysis
The synthesis of pyrrolidine derivatives, such as “3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile”, can be achieved through various synthetic strategies. These include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The specific synthesis method for “3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile” is not mentioned in the available literature.
Molecular Structure Analysis
The molecular structure of “3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile” includes a pyrrolidine ring, a chlorophenyl group, and a carbonitrile group . The exact structure and conformation of the molecule could be determined using techniques such as X-ray crystallography or NMR spectroscopy, but specific data for this compound is not available in the literature.
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile” include a molecular weight of 206.67 g/mol . The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The exact mass and monoisotopic mass of the compound are both 206.0610761 g/mol . The topological polar surface area of the compound is 35.8 Ų .
Future Directions
The future directions for research on “3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile” and related compounds could include further exploration of their synthesis methods, investigation of their biological activities, and development of novel pyrrolidine compounds with different biological profiles . Further studies could also focus on the influence of steric factors on biological activity and the structure-activity relationship of these compounds .
Mechanism of Action
Target of Action
It is known that pyrrolidine derivatives have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases . They have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Mode of Action
It is known that the pyrrolidine ring and its derivatives have been used to efficiently explore the pharmacophore space due to sp3-hybridization . This contributes to the stereochemistry of the molecule and increases the three-dimensional coverage due to the non-planarity of the ring .
Biochemical Pathways
It is known that indole derivatives, which are structurally similar to pyrrolidine derivatives, possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that these compounds may affect a variety of biochemical pathways.
Result of Action
It is known that indole derivatives, which are structurally similar to pyrrolidine derivatives, have diverse biological activities . This suggests that 3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile may also have a broad range of biological effects.
Action Environment
It is known that the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins . This suggests that the action of 3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile may also be influenced by environmental factors.
properties
IUPAC Name |
3-(4-chlorophenyl)pyrrolidine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2/c12-10-3-1-9(2-4-10)11(7-13)5-6-14-8-11/h1-4,14H,5-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFBZQHSNMBKWDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1(C#N)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chlorophenyl)pyrrolidine-3-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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